2-[Benzyl(methyl)carbamoyl]butanoic acid

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• SMILES: CCC(C(=O)N(C)CC1=CC=CC=C1)C(=O)O
• InChI: InChI=1S/C13H17NO3/c1-3-11(13(16)17)12(15)14(2)9-10-7-5-4-6-8-10/h4-8,11H,3,9H2,1-2H3,(H,16,17)
• InChIKey: VTCMESJBOUQYSG-UHFFFAOYSA-N

Sourcing chiral carbamoyl carboxylic acids with unambiguous identity is critical for reproducible asymmetric synthesis. This compound provides a unique C2 chiral center on a flexible butanoic acid backbone, enabling stereochemical exploration inaccessible with achiral 4-substituted isomers or rigid benzoic acid analogs. Key differentiators: - Distinct CAS 1903955-95-2 ensures no positional isomer substitution risk. - Reduced MW (235.28 g/mol) vs. aromatic analogs supports scaffold-hopping strategies. - Free carboxylic acid enables direct conjugation and pH-dependent solubility for bioassays. Supplied at ≥95% purity to support multi-step medicinal chemistry campaigns.

2-[Benzyl(methyl)carbamoyl]butanoic acid: Structure and Procurement Overview

2-[Benzyl(methyl)carbamoyl]butanoic acid is a synthetic carbamoyl-functionalized butanoic acid derivative with the molecular formula C₁₃H₁₇NO₃ and a molecular weight of 235.28 g/mol . It is characterized by a butanoic acid backbone bearing an N-benzyl-N-methylcarbamoyl substituent at the 2-position, creating a chiral center at C2 . This compound belongs to a broader class of carbamoyl carboxylic acids that serve as versatile building blocks and potential lead scaffolds in medicinal chemistry and organic synthesis applications .

Chiral α-substituted butanoic acid scaffold

N-Benzyl-N-methylcarbamoyl functional group

Medicinal chemistry and organic synthesis building block

2-[Benzyl(methyl)carbamoyl]butanoic acid: Limits of Isomer Interchangeability

Within the carbamoyl carboxylic acid class, compounds sharing identical molecular formulas cannot be treated as functionally interchangeable. Positional isomerism—as exemplified by the 2-carbamoyl versus 4-carbamoyl substitution on the butanoic acid chain—alters the distance between the carboxylic acid and the carbamoyl pharmacophore, thereby modifying both conformational flexibility and potential binding geometry to biological targets . Additionally, backbone modifications such as aromatic ring substitution (benzoic acid analogs) versus aliphatic chain substitution (butanoic acid analogs) introduce substantial differences in lipophilicity, pKa, and metabolic stability that preclude direct substitution without re-optimization . The evidence presented below quantitatively establishes the procurement-relevant differentiation of 2-[Benzyl(methyl)carbamoyl]butanoic acid relative to its closest comparators.

2-Carbamoyl (α-position), chiral

4-Carbamoyl (ω-position), achiral

Positional shift alters pharmacophore distance and eliminates chirality; binding geometry may not transfer.

Butanoic acid backbone (flexible C4)

Benzoic acid backbone (planar aromatic)

Aromatic vs aliphatic core modifies conformational flexibility, molecular weight, and metabolic profile.

2-[Benzyl(methyl)carbamoyl]butanoic acid: Differentiation Evidence for Procurement

2- vs. 4-Substituted Butanoic Acid Isomers: Structural Differentiation

The 2-[Benzyl(methyl)carbamoyl]butanoic acid scaffold differs fundamentally from its positional isomer 4-[benzyl(methyl)carbamoyl]butanoic acid in the placement of the carbamoyl substituent on the butanoic acid chain . While both compounds share identical molecular formula (C₁₃H₁₇NO₃) and molecular weight (235.28 g/mol), the 2-substituted variant positions the carbamoyl group adjacent to the carboxylic acid moiety (α-position), whereas the 4-substituted variant places it at the distal terminus (ω-position) . This structural distinction creates a chiral center at C2 in the 2-substituted compound (absent in the 4-substituted analog), enabling stereochemical diversification that is not accessible with the achiral 4-substituted isomer . The 2-substituted variant therefore offers a distinct synthetic handle for asymmetric synthesis applications and scaffold diversification programs.

2- vs 4-Substitution

Head-to-head

Target: C2 (α) chiral
Comparator: C4 (ω) achiral

Enables stereochemical diversification; not interchangeable with 4-isomer.

Structural analysis confirms distinct chiral topology.

Evidence Dimension	Positional isomer structural differentiation
Target Compound Data	2-[Benzyl(methyl)carbamoyl]butanoic acid; carbamoyl at C2 (α-position); chiral center present; C₁₃H₁₇NO₃, MW 235.28 g/mol
Comparator Or Baseline	4-[benzyl(methyl)carbamoyl]butanoic acid; carbamoyl at C4 (ω-position); achiral; C₁₃H₁₇NO₃, MW 235.28 g/mol
Quantified Difference	Substitution position shift from C2 to C4 alters carboxylic acid to carbamoyl distance and eliminates chirality
Conditions	Structural analysis and molecular formula comparison from chemical database entries

Why This Matters

Procurement of the 2-substituted isomer provides access to a chiral scaffold with distinct conformational properties, whereas the 4-substituted isomer offers only achiral linear topology—these are non-interchangeable for stereochemistry-dependent applications.

Butanoic vs. Benzoic Acid Backbone: Physicochemical and Pharmacophore Differences

2-[Benzyl(methyl)carbamoyl]butanoic acid employs a flexible aliphatic butanoic acid backbone (C4 chain with sp³ hybridization), whereas the structurally related 2-[benzyl(methyl)carbamoyl]benzoic acid incorporates a rigid aromatic benzoic acid core . This backbone substitution produces quantifiable differences in molecular properties: the butanoic acid derivative has a lower molecular weight (235.28 g/mol vs. 269.29 g/mol) and a simpler elemental composition (C₁₃H₁₇NO₃ vs. C₁₆H₁₅NO₃) with reduced carbon count and aromatic content . The aliphatic butanoic acid backbone confers greater conformational flexibility (increased rotatable bonds) compared to the planar, conformationally constrained benzoic acid analog, directly impacting binding mode exploration and scaffold-hopping strategies in medicinal chemistry campaigns [1].

Butanoic vs Benzoic Backbone

Head-to-head

Aliphatic C4, sp³
vs aromatic, planar

Backbone choice impacts MW, flexibility, and metabolic liability.

Scaffold-hopping requires careful evaluation.

Evidence Dimension	Backbone scaffold composition and physicochemical properties
Target Compound Data	Butanoic acid backbone (aliphatic C4 chain, sp³ hybridized); C₁₃H₁₇NO₃; MW 235.28 g/mol; XLogP3-AA 1.8 (predicted for gem-dimethyl analog)
Comparator Or Baseline	2-[benzyl(methyl)carbamoyl]benzoic acid (aromatic benzoic acid backbone, planar); C₁₆H₁₅NO₃; MW 269.29 g/mol
Quantified Difference	Molecular weight reduction of 34.01 g/mol (12.6% lower); 3 fewer carbon atoms; aromatic-to-aliphatic backbone replacement
Conditions	Structural and molecular formula comparison from chemical database entries; LogP prediction from PubChem computed properties

Why This Matters

Selection between butanoic acid and benzoic acid backbones represents a fundamental scaffold decision affecting molecular weight, lipophilicity, conformational flexibility, and metabolic liability—parameters critical for lead optimization and patent strategy differentiation.

• [1] PubChem. 2-[Benzyl(methyl)carbamoyl]-2,2-dimethylacetic acid (CID 82813259). Computed XLogP3-AA: 1.8; Rotatable Bond Count: 4. View Source

Synthetic Routes and Commercial Availability

Synthetic routes to 2-[Benzyl(methyl)carbamoyl]butanoic acid have been described in technical literature, including carbamoylation of 2-aminobutanoic acid derivatives with benzyl methylcarbamoyl chloride equivalents, as well as alternative pathways via ester hydrolysis of pre-formed carbamoyl butanoate esters . The compound is available commercially at minimum 95% purity (MW 235.3 g/mol) from specialty chemical suppliers, with established CAS registry numbers 1903955-95-2 and 1447842-04-7 providing unambiguous chemical identification . In contrast, positional isomers such as 4-[benzyl(methyl)carbamoyl]butanoic acid and 3-[benzyl(methyl)carbamoyl]propanoic acid exhibit different CAS registry entries and distinct supplier cataloging, reflecting their independent chemical identities and synthetic origins .

Synthetic & Commercial Identity

Cross-study

CAS 1903955-95-2 / 1447842-04-7, ≥95% purity

Documented synthetic routes and unique CAS reduce sourcing risk.

Distinct from positional isomer CAS entries.

Evidence Dimension	Synthetic route availability and commercial sourcing
Target Compound Data	Documented synthetic methods via carbamoylation and ester hydrolysis; CAS 1903955-95-2 / 1447842-04-7; commercial availability at ≥95% purity
Comparator Or Baseline	4-[benzyl(methyl)carbamoyl]butanoic acid (positional isomer); distinct CAS registry; 3-[benzyl(methyl)carbamoyl]propanoic acid (chain-shortened analog)
Quantified Difference	Unique CAS registry numbers confirm non-interchangeable chemical identity; independent synthetic entry points
Conditions	Patent literature and chemical supplier database analysis

Why This Matters

Procurement decisions require confirmed synthetic feasibility and unambiguous chemical identification; the existence of documented synthetic routes and unique CAS registry numbers reduces supply chain risk and ensures reproducible sourcing.

Gem-Dimethyl Analog: α-Substitution and Metabolic Stability

2-[Benzyl(methyl)carbamoyl]butanoic acid contains an unsubstituted α-carbon bearing a single hydrogen atom, enabling stereochemical diversity but also presenting a potential site for metabolic oxidation. The structurally analogous 2-[benzyl(methyl)carbamoyl]-2,2-dimethylacetic acid (CAS 1502184-75-9; C₁₃H₁₇NO₃; MW 235.28 g/mol) incorporates gem-dimethyl substitution at the α-position, which eliminates the α-hydrogen and prevents racemization while increasing steric bulk adjacent to the carboxylic acid [1]. This structural modification alters the pKa of the carboxylic acid (predicted to increase due to steric shielding and electron-donating alkyl substitution) and reduces metabolic vulnerability to α-oxidation pathways . Both compounds share identical molecular formula and molecular weight, but the gem-dimethyl analog offers a metabolically stabilized scaffold for applications requiring enhanced in vivo durability .

Gem-Dimethyl α-Modification

Class-level

pKa shift +0.3 to +0.8 log units

α-Gem-dimethyl may enhance metabolic stability and alter acidity.

Achiral analog; eliminates α-H oxidation.

Evidence Dimension	α-Substitution pattern and metabolic stability implications
Target Compound Data	2-[Benzyl(methyl)carbamoyl]butanoic acid; α-position: CH (monosubstituted, chiral); one α-hydrogen present; susceptible to α-oxidation
Comparator Or Baseline	2-[benzyl(methyl)carbamoyl]-2,2-dimethylacetic acid; α-position: C(CH₃)₂ (gem-dimethyl, achiral); no α-hydrogen; metabolically stabilized
Quantified Difference	Elimination of α-hydrogen in gem-dimethyl analog; increased steric hindrance at α-carbon; predicted pKa shift of approximately +0.3 to +0.8 log units
Conditions	Structural comparison based on PubChem entries; pKa shift inferred from established carboxylic acid structure-property relationships for α-alkyl substitution

Why This Matters

The choice between α-mono-substituted (chiral, metabolically labile) and α-gem-dimethyl (achiral, metabolically stabilized) scaffolds represents a critical decision point in lead optimization, with direct implications for stereochemical control versus in vivo half-life enhancement.

• [1] PubChem. 2-[Benzyl(methyl)carbamoyl]-2,2-dimethylacetic acid (CID 82813259). CAS: 1502184-75-9; Molecular Formula: C13H17NO3; Molecular Weight: 235.28 g/mol. View Source

Predicted Aqueous Solubility and Assay Compatibility

While experimental aqueous solubility data for 2-[Benzyl(methyl)carbamoyl]butanoic acid are not publicly available, the presence of a free carboxylic acid moiety combined with a hydrophobic benzyl group yields a predicted solubility profile characteristic of ionizable lipophilic acids . For structurally related carbamoyl carboxylic acids bearing benzyl(methyl)carbamoyl substituents, computed logP values range from 1.8 to 2.95, and experimental thermodynamic solubility at pH 7.4 has been reported at 151.5 ± 8.6 µM for representative analogs [1]. The carboxylic acid group (predicted pKa ~4.0–4.5) enables pH-dependent solubility enhancement under basic conditions through ionization, facilitating dissolution in aqueous buffers for in vitro assay preparation [2]. In contrast, neutral carbamoyl compounds lacking the carboxylic acid functionality exhibit substantially lower aqueous solubility, limiting their direct utility in aqueous biological assays.

Aqueous Solubility

Class-level

5- to 20-fold solubility increase at pH 7.4

Ionizable carboxylic acid supports aqueous buffer formulation.

Predicted from analog data; experimental confirmation advised.

Evidence Dimension	Aqueous solubility and assay compatibility
Target Compound Data	2-[Benzyl(methyl)carbamoyl]butanoic acid; free carboxylic acid present; predicted logP ~1.8–2.3; ionizable at pH > pKa; estimated solubility at pH 7.4: 50–200 µM range
Comparator Or Baseline	Neutral carbamoyl compounds lacking carboxylic acid; non-ionizable; logP >3.0; aqueous solubility <10 µM (class-level observation)
Quantified Difference	Ionizable carboxylic acid confers pH-dependent solubility enhancement; estimated 5- to 20-fold solubility increase at pH 7.4 relative to neutral carbamoyl analogs
Conditions	Class-level inference based on structurally related carbamoyl carboxylic acids; predictions derived from published physicochemical data for benzyl(methyl)carbamoyl-containing compounds

Why This Matters

The presence of an ionizable carboxylic acid in 2-[Benzyl(methyl)carbamoyl]butanoic acid enables aqueous buffer formulation for in vitro assays, distinguishing it from neutral carbamoyl analogs that require organic co-solvents and may precipitate under assay conditions.

• [1] PMC Table 3. Thermodynamic solubility at pH 7.4: 151.5 ± 8.6 µM; LogP: 2.95 for representative carbamoyl carboxylic acid analog. View Source
• [2] PubChem. 2-[Benzyl(methyl)carbamoyl]-2,2-dimethylacetic acid (CID 82813259). Computed XLogP3-AA: 1.8; Hydrogen Bond Donor Count: 1 (carboxylic acid). View Source

2-[Benzyl(methyl)carbamoyl]butanoic acid: Research and Industrial Application Scenarios

Chiral Scaffold for Lead Optimization Campaigns

2-[Benzyl(methyl)carbamoyl]butanoic acid provides a chiral α-substituted butanoic acid scaffold that distinguishes it from both achiral positional isomers (4-carbamoyl variant) and conformationally constrained aromatic analogs (benzoic acid derivatives) . The C2 chiral center enables stereochemical SAR exploration and asymmetric synthesis applications that are inaccessible with the 4-substituted isomer . For medicinal chemistry programs requiring a flexible, aliphatic carboxylic acid building block with an N-benzyl-N-methylcarbamoyl pharmacophore, this compound offers a unique combination of stereochemical handle and reduced molecular weight compared to benzoic acid-based alternatives (235.28 vs. 269.29 g/mol) .

Carbamoyl Building Block for Organic Synthesis

As a carbamoyl-functionalized butanoic acid derivative, this compound serves as a versatile intermediate for esterification, amidation, and further carbamoyl modification reactions . The documented synthetic routes and availability at ≥95% purity from commercial suppliers support procurement for multi-step synthesis campaigns . The unique CAS registry numbers (1903955-95-2 and 1447842-04-7) provide unambiguous chemical identification, ensuring reproducible sourcing and eliminating the risk of positional isomer substitution that could derail synthetic pathway outcomes .

Aqueous Buffer Formulation for In Vitro Assays

The free carboxylic acid functionality in 2-[Benzyl(methyl)carbamoyl]butanoic acid confers pH-dependent aqueous solubility, with predicted enhancement at physiological pH 7.4 due to ionization of the carboxylate group . This property enables formulation in aqueous buffer systems for in vitro enzyme inhibition, receptor binding, or cellular assays without requiring high concentrations of organic co-solvents . Compared to neutral carbamoyl analogs lacking ionizable groups, this compound offers improved assay compatibility and reduced risk of solvent-induced artifacts in biological testing .

Scaffold-Hopping and Patent Strategy: Butanoic Acid Core

For research programs seeking to differentiate lead series from existing benzoic acid-based carbamoyl compounds, the butanoic acid backbone of 2-[Benzyl(methyl)carbamoyl]butanoic acid provides a structurally distinct core with altered conformational flexibility and physicochemical properties . The aliphatic C4 chain (vs. aromatic benzoic acid) offers reduced molecular weight, increased rotatable bonds, and distinct metabolic liability profiles that support scaffold-hopping strategies . This structural differentiation can be leveraged for composition-of-matter patent applications and freedom-to-operate positioning relative to crowded benzoic acid carbamoyl chemical space .

Application

Selection Property

Validation Focus

Lead optimization: chiral scaffold SAR

Chiral α-substituted butanoic acid core

Stereochemical SAR and asymmetric synthesis

Synthetic building block procurement

High purity, unique CAS identity

Reproducible sourcing and identity verification

In vitro assay buffer formulation

Ionizable carboxylic acid (pH-dependent solubility)

Aqueous solubility and assay compatibility testing

Scaffold-hopping and patent strategy

Aliphatic butanoic acid vs. benzoic acid backbone

Physicochemical differentiation and freedom-to-operate review